Cas no 6633-36-9 (3,5-Diamino-4-methylbenzoic acid)

3,5-Diamino-4-methylbenzoic acid Properties

Names and Identifiers

• Benzoic acid,3,5-diamino-4-methyl-
• 3,5-DIAMINO-4-METHYLBENZOIC ACID
• 3,5-Diamino-4-methyl-benzoesaeure
• 3,5-diamino-4-methyl-benzoic acid
• 3,5-Diamino-p-toluic acid
• 3.5-Diamino-p-toluylsaeure
• 4-methyl-3,5-diaminobenzoic acid
• AC1L6F75
• AC1Q2FJW
• AC1Q5TR0
• CTK5C4280
• NSC56684
• SureCN988442
• STL119727
• BBL009507
• AK326738
• AB0205162
• H2891
• BB 0256451
• AM20040980
• TL80090814
• Z237732034
• MFCD00025283
• SCHEMBL988442
• 6633-36-9
• CS-0061184
• Z237523054
• SY107909
• NSC-56684
• AKOS000114110
• 3,5-diamino-4-methylbenzoicacid
• EN300-27172
• 3,5-diamino-4-methyl-benzoicacid
• DTXSID30288576
• A918136
• DS-11896
• +Expand

• MDL： MFCD00025283
• InChIKey： KNWUVCLZVAITFP-UHFFFAOYSA-N
• Inchi： 1S/C8H10N2O2/c1-4-6(9)2-5(8(11)12)3-7(4)10/h2-3H,9-10H2,1H3,(H,11,12)
• SMILES： O([H])C(C1C([H])=C(C(C([H])([H])[H])=C(C=1[H])N([H])[H])N([H])[H])=O

Computed Properties

• Exact Mass: 166.0743
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 1
• Monoisotopic Mass: 166.074
• Heavy Atom Count: 12
• Complexity: 172
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.5
• Topological Polar Surface Area: 89.3

Experimental Properties

• LogP: 2.02000
• PSA: 89.34
• Refractive Index: 1.681
• Boiling Point: 453.3°C at 760 mmHg
• Flash Point: 228°C
• Density: 1.353